Cas no 1173908-51-4 (5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one)
5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one
- 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-[(3-methylphenyl)methyl]-
- 3-methyl-4-[(3-methylphenyl)methyl]-1,4-dihydropyrazol-5-one
- CS-0339049
- 1173908-51-4
- 3-Methyl-4-(3-methylbenzyl)-1H-pyrazol-5(4H)-one
- JS-060C
- 3-methyl-4-[(3-methylphenyl)methyl]-4,5-dihydro-1H-pyrazol-5-one
- 3-Methyl-4-(3-methylbenzyl)-1H-pyrazol-5-ol
- AKOS005073038
- MFCD11841006
- 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one
-
- Inchi: 1S/C12H14N2O/c1-8-4-3-5-10(6-8)7-11-9(2)13-14-12(11)15/h3-6,11H,7H2,1-2H3,(H,14,15)
- InChI Key: QTCCPVGNTDVCCQ-UHFFFAOYSA-N
- SMILES: N1=C(C)C(CC2=CC=CC(C)=C2)C(=O)N1
Computed Properties
- Exact Mass: 202.110613074g/mol
- Monoisotopic Mass: 202.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B451673-10mg |
5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one |
1173908-51-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B451673-50mg |
5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one |
1173908-51-4 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B451673-100mg |
5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one |
1173908-51-4 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM309995-5g |
3-Methyl-4-(3-methylbenzyl)-1H-pyrazol-5(4H)-one |
1173908-51-4 | 95% | 5g |
$297 | 2021-08-18 | |
| Chemenu | CM309995-1g |
3-Methyl-4-(3-methylbenzyl)-1H-pyrazol-5(4H)-one |
1173908-51-4 | 95% | 1g |
$118 | 2023-02-18 | |
| Chemenu | CM309995-5g |
3-Methyl-4-(3-methylbenzyl)-1H-pyrazol-5(4H)-one |
1173908-51-4 | 95% | 5g |
$353 | 2023-02-18 | |
| A2B Chem LLC | AI79414-1mg |
3-methyl-4-[(3-methylphenyl)methyl]-4,5-dihydro-1H-pyrazol-5-one |
1173908-51-4 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI79414-5mg |
3-methyl-4-[(3-methylphenyl)methyl]-4,5-dihydro-1H-pyrazol-5-one |
1173908-51-4 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI79414-500mg |
3-methyl-4-[(3-methylphenyl)methyl]-4,5-dihydro-1H-pyrazol-5-one |
1173908-51-4 | >95% | 500mg |
$228.00 | 2024-04-20 | |
| A2B Chem LLC | AI79414-1g |
3-methyl-4-[(3-methylphenyl)methyl]-4,5-dihydro-1H-pyrazol-5-one |
1173908-51-4 | >95% | 1g |
$277.00 | 2024-04-20 |
5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one
Introduction to 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one (CAS No. 1173908-51-4) and Its Emerging Applications in Chemical Biology
5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one, identified by the CAS number 1173908-51-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolone class, a family of molecules known for their diverse pharmacological applications. The presence of a methyl group at the 5-position and a 3-methylbenzyl substituent at the 4-position contributes to its distinct chemical profile, making it a promising candidate for further investigation in drug discovery and molecular research.
The structural framework of 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one incorporates a pyrazole core, which is a well-studied scaffold in medicinal chemistry. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The addition of functional groups such as the methyl and 3-methylbenzyl substituents enhances the compound's interactability with biological targets, potentially modulating various cellular processes.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one with biological receptors. Studies suggest that the compound may bind to specific enzymes and receptors involved in inflammatory pathways, making it a candidate for developing novel therapeutic agents. The 3-methylbenzyl group, in particular, has been shown to increase lipophilicity, which can enhance membrane permeability and improve bioavailability—a critical factor in drug development.
In vitro studies have begun to uncover the potential pharmacological effects of 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one. Initial experiments indicate that it may possess inhibitory activity against certain kinases and transcription factors associated with cancer progression. The compound's ability to modulate these pathways could make it valuable in developing targeted therapies for oncological applications. Additionally, its interaction with inflammatory mediators suggests potential benefits in treating chronic inflammatory diseases.
The synthesis of 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one has been optimized to ensure high yield and purity, critical for subsequent biological testing. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. These techniques include multi-step organic synthesis involving condensation reactions and cyclization processes typical of pyrazole derivatives.
As research progresses, the exploration of 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one extends beyond traditional pharmacological applications. Its unique chemical properties make it an attractive candidate for use in material science and nanotechnology. For instance, derivatives of this compound have been investigated for their potential role in designing smart materials with tunable electronic properties. The pyrazole core's stability and reactivity under various conditions make it suitable for incorporation into polymers and coatings that require specific functional characteristics.
The growing interest in 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one has led to collaborations between academic institutions and pharmaceutical companies aiming to accelerate its development into clinical candidates. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models. These studies are crucial for understanding how the compound behaves in vivo and identifying any potential side effects before human trials can begin.
The role of computational tools in studying 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one cannot be overstated. Molecular dynamics simulations have provided insights into how the compound interacts with biological targets at an atomic level. These simulations help predict binding affinities and identify key residues involved in drug-receptor interactions. Such information is invaluable for designing modified versions of the compound that may enhance its therapeutic potential.
Environmental considerations also play a part in the research surrounding 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being applied to ensure that future production methods are sustainable without compromising efficiency or yield.
The future prospects for 5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one appear promising as more data becomes available on its biological activities and synthetic feasibility. Continued research will likely uncover additional applications beyond its initial intended uses. As our understanding of molecular interactions deepens, compounds like this one will continue to play a vital role in advancing both therapeutic interventions and material science innovations.
1173908-51-4 (5-Methyl-4-(3-methylbenzyl)-2,4-dihydro-3H-pyrazol-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)